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Compound of Interest

Compound Name: (2-Ethoxy-5-nitrophenyl)methanol
CAS No.: 1039913-30-8
Cat. No.: B1453855
Get Quote
. J

Executive Summary & Immediate Action

Do not treat this compound as general organic trash. (2-Ethoxy-5-nitrophenyl)methanol
(CAS: 55993-36-7) is a functionalized nitro-aromatic intermediate.[1][2][3] While mono-nitro
compounds are generally more stable than their poly-nitrated counterparts (like TNT), the
presence of the nitro group (

) introduces thermal instability and potential shock sensitivity potential when dry or in the
presence of strong bases/metals.[2][3][4]

Immediate "Stop/Go" Safety Check:

o STOP: If the material is dry, old, or shows crystal formation on the cap (potential peroxide
formation in ether solvents, though less likely for the solid itself).[3][4]

o STOP: If mixed with strong oxidizers (Perchlorates, Nitric Acid) or reducing agents
(Hydrides).[3][4] This creates an immediate explosion hazard.[2]
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o GO: If the material is a stable solid or in a known compatible solvent (e.g., Ethanol, DMSO,

DCM).[3][4]

Chemical Profile & Hazard Assessment

To dispose of this material safely, you must understand the "Why" behind the protocol. The

molecule contains three distinct functional groups that dictate its waste stream:[2][4]

Feature

Chemical Moiety

Disposal Implication

Core Structure

Benzene Ring

High carbon content; requires

high-temperature incineration.

(112131

Nitro Group (ngcontent-ng-
€1352109670="" _nghost-ng-
€1270319359="" class="inline

CRITICAL: Susceptible to

energetic decomposition.[2][3]

Instability Never autoclave.[2] Never

ng-star-inserted"> distill to dryness without a

) stabilizer.[2]

Hydroxymethyl (ngcontent-ng-

€1352109670="" _nghost-ng- Increases polarity; soluble in
Solubility €1270319359="" class="Inline  .4h015/DMSO.[2][3] slightly

ng-star-inserted"> soluble in water.[2]

)

Ethoxy Group (ngcontent-ng-

€1352109670=""_nghost-ng- Adds organic fuel load;
Flammability €1270319359="" class="inline contributes to flammability.[2]

ng-star-inserted">

)

[3]

Waste Classification (RCRA - USA):

e Primary Code:D001 (Ignitable) - If in flammable solvent.[1][2][3]
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e Secondary Code:D003 (Reactive) - Conditional. Only applies if the specific lot shows shock
sensitivity, but best practice is to tag as "Potentially Reactive Organic Solid."[4]

e Toxic: Treat as Toxic (T) due to the nitro-aromatic backbone.[1][2][3]

Pre-Disposal Stabilization & Segregation

The most common cause of disposal accidents with nitro-aromatics is improper waste stream
mixing.[1][2][3]

A. The "Rule of Two" for Segregation

Never place (2-Ethoxy-5-nitrophenyl)methanol in a waste container unless you have verified
the contents against these two rules:

e No Strong Bases: Nitro compounds can form unstable nitronate salts in the presence of
strong bases (NaOH, KOH).[2][3]

» No Heavy Metals: Avoid contact with metal spatulas or waste streams containing Zinc or Tin,
which can catalyze reduction reactions that generate heat.[2][3]

B. Stabilization Protocol
If you have pure solid material >5g, do not dispose of it as a bulk dry solid.[2][3]

» Dissolution: Dissolve the solid in a compatible, non-halogenated solvent (Acetone or Ethanol
are preferred).[2][3]

o Why? Dilution mitigates the risk of localized hot-spots during transport and incineration.[1]

[2]
e Labeling: Clearly mark the concentration (e.g., "10% w/v in Acetone").
Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Compound or
Contaminated PPE)[2][3]
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» Containment: Place solid waste in a clear polyethylene bag. Double-bag is mandatory.[1][2]

[3]
e Tagging: Label as "Toxic Solid, Organic, Nitro-Compound.”
e Binning: Place in the Solid Incineration drum.

o Note: Do not use metal drums if the liner is compromised.[2] Use fiber or plastic drums.

Scenario B: Liquid Waste (Mother Liquors/Solutions)[2]
[3]

e pH Check: Verify the waste solution is Neutral (pH 6-8).

o Correction: If Acidic, neutralize slowly with Bicarbonate.[2][3][4] If Basic, neutralize with
dilute Acetic Acid.[2][3][4] Do not use strong acids/bases.[1][2]

e Solvent Segregation:
o If dissolved in DCM/Chloroform

Halogenated Waste Stream.[2]

o If dissolved in Acetone/Methanol/Ethyl Acetate
Non-Halogenated Waste Stream.[2]

e Venting: Ensure the cap is vented (or not torqued tight immediately) if any recent
neutralization occurred to prevent pressure buildup.[2][3]

Visualized Decision Matrix (DOT Diagram)[1][2][3][5]

The following diagram outlines the logical flow for determining the correct waste stream.
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Start: (2-Ethoxy-5-nitrophenyl)methanol
Waste Identification

Physical State?

Solid / Powder

Liquid / Solution

Quantity > 59?2

No (Low Risk) 'Yes (High Risk)

Action: Dissolve in Acetone/Ethanol
(Stabilize)

Action: Double Bag
Label: Toxic Solid

Non-Halogenated
(Acetone, MeOH)

Disposal: High Temp Incineration
(Fuel Blending Stream)

Solvent Type?

Halogenated
(DCM, Chloroform)

Disposal: High Temp Incineration

(Halogenated Stream)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating nitro-aromatic waste streams to ensure compatibility
with incineration protocols.

Emergency Contingencies

Spill Management:

Evacuate: If dust is airborne, clear the immediate area.[2][5]
o PPE: Nitrile gloves (double gloved), Tyvek sleeves, and N95/P100 respirator.[3][4]
» Neutralization: Do not use water initially.[2] Cover spill with Vermiculite or Sand.[2]

¢ Cleanup: Scoop gently (do not scrape vigorously to avoid friction heat) into a wide-mouth
plastic jar.

o Decontamination: Wash the surface with a mild detergent and water after the bulk solid is
removed.[2]

Fire:
e Media: Water spray, Dry Chemical, or CO2.[3][4][6]

e Warning: Burning nitro compounds emit toxic Nitrogen Oxides (NOXx).[2][3] Firefighters must
wear SCBA.[2]

References

e PubChem.(2-Ethoxy-5-nitrophenyl)methanol Compound Summary. National Library of
Medicine.[2] [Link]

o U.S. EPA.Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste
Identification.[2][3] [Link][1][2][3]

« National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[2] (General guidance on Nitro-compound handling). [Link]
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¢ OSHA.Occupational Safety and Health Standards: Toxic and Hazardous Substances
(1910.1200).[2][3] [LinK][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Ethoxy-5-nitrobenzenamine | CBH10N203 | CID 8702 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. nyu.edu [nyu.edu]

¢ 3. PubChemlLite - (2-ethoxy-5-nitrophenyl)methanol (COH11NO4) [pubchemlite.lcsb.uni.lu]
¢ 4. Waste Code [rcrainfo.epa.gov]

¢ 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 6. opcw.org [opcw.org]

¢ To cite this document: BenchChem. [Operational Disposal Guide: (2-Ethoxy-5-
nitrophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453855/docs#operational-disposal-guide-2-ethoxy-
5-nitrophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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